Cas no 1858149-99-1 (3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 1858149-99-1
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 6014899
• PubChem ID: 165531103
• Update Time: 2025-10-21

3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1285027
• 1858149-99-1
• 3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H22N2O4S/c1-13-22(30-14(2)24-13)20(11-21(26)27)25-23(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-12H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： WASXGEYTOYTTAC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Additional information on 3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

3-(Dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid: A Comprehensive Overview

The compound with CAS No. 1858149-99-1, known as 3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a thiazole ring substituted with dimethyl groups and a complex side chain containing a fluorenylmethyloxycarbonyl (Fmoc) group, making it a valuable substrate for advanced chemical synthesis and drug development.

The thiazole ring is a heterocyclic structure consisting of sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. The dimethyl substitution on the thiazole ring enhances its hydrophobicity, potentially improving its solubility in organic solvents. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality to the molecule by providing a removable protective layer during chemical reactions. This feature makes the compound particularly useful in the field of medicinal chemistry, where precise control over functional groups is essential for drug design.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders. The presence of the Fmoc group in this compound further expands its utility in peptide synthesis, where it can serve as an intermediate for constructing complex biomolecules with high precision.

From a synthetic perspective, the preparation of 3-(dimethyl-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves multi-step reactions that require meticulous control over reaction conditions. The synthesis typically begins with the formation of the thiazole ring through condensation reactions, followed by functionalization with the Fmoc group using standard coupling techniques. The final product is purified using chromatographic methods to ensure high purity, which is critical for its intended applications.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it can be used as a building block for constructing bioactive molecules with tailored pharmacokinetic properties. Its role as an intermediate in peptide synthesis enables the creation of complex polypeptides with specific sequences and functionalities. Additionally, the compound's unique structure makes it a candidate for exploring new materials with advanced properties, such as stimuli-responsive polymers or sensors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure and interaction patterns with biological targets, providing valuable guidance for optimizing its performance in various applications. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of complex organic molecules like 3-(dimethyl-1,3-thiazol-5-yl)-3-{[(9H-fluoren-9-yllmethoxy]carbonyl}amino)propanoic acid.

In conclusion, CAS No. 1858149-99 represents a cutting-edge molecule with diverse potential applications across multiple scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play a pivotal role in shaping future innovations in these fields.